Cas no 23583-21-3 (N-Benzyl-β-alanine Ethyl Ester)

N-Benzyl-β-alanine Ethyl Ester is a synthetic organic compound primarily used as an intermediate in pharmaceutical and peptide synthesis. Its structure features a benzyl-protected amine group and an ethyl ester moiety, enhancing solubility and reactivity in various chemical transformations. The compound is valued for its stability under standard conditions and compatibility with a range of coupling reagents, making it suitable for amide bond formation. Its versatility allows for applications in the preparation of β-amino acid derivatives and modified peptides. The ethyl ester group facilitates further functionalization, while the benzyl protection can be selectively removed under mild conditions, offering flexibility in synthetic routes.
N-Benzyl-β-alanine Ethyl Ester structure
23583-21-3 structure
Product Name:N-Benzyl-β-alanine Ethyl Ester
CAS No:23583-21-3
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD00085541
CID:52328
PubChem ID:87564482
Update Time:2025-11-05

N-Benzyl-β-alanine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(benzylamino)propanoate
    • N-Benzyl-3-aminopropionic acid ethyl ester
    • N-Benzyl-beta-alanine ethyl ester
    • Bzl-beta-Ala-OEt~Ethyl 3-(benzylamino)propionate
    • Ethyl 3-(Benzylamino)propionate
    • 3-BENZYLAMINO PROPIONIC ACID ETHYL ESTER
    • N-Benzyl-β-alanine Ethyl Ester
    • 3-BENZYLAMINOPROPANOIC ACID ETHYL ESTER
    • 3-benzylamino-propionic acid ethyl ester
    • A-alaninate
    • ETHYL 3-BENZYLAMINOPROPIONATE
    • ethyl 3-phenylmethylaminopropionate
    • ethyl n-benzyl-
    • ethyl N-benzyl-b-aminopropionate
    • 3-(Benzylamino)propionic acid ethyl ester
    • Ethyl N-benzyl-beta-alaninate
    • 3-Benzylaminopropionic acid ethyl ester
    • Ethyl 3-benzylaminopropanoate
    • HCTJHQFFNDLDPF-UHFFFAOYSA-N
    • ethyl 3-[benzylamino]propanoate
    • Ethyl3-(benzylamino)propanoate
    • Bzl-beta-Ala-OEt
    • PubChem22905
    • NCIOpen2_0
    • NCGC00329923-01
    • SCHEMBL549268
    • NSC 74954
    • AKOS002126689
    • 3-Benzylamino-propanoic acid ethyl ester
    • beta-Alanine, N-(phenylmethyl)-, ethyl ester
    • CS-W015263
    • AMY24747
    • NCIOpen2_003945
    • DTXSID90178222
    • ethyl-beta-benzylaminopropionate
    • AS-5356
    • EINECS 245-759-0
    • FT-0638336
    • ethyl N-(phenylmethyl)-beta-alaninate
    • ethyl beta-(N-benzylamino)propionate
    • NSC74954
    • A4922
    • EN300-49171
    • Ethyl 3-(benzylamino)propanoate #
    • N-(Phenylmethyl)-b-alanine ethyl ester
    • SB40680
    • NSC-74954
    • .beta.-Alanine, N-(phenylmethyl)-, ethyl ester
    • MFCD00085541
    • B1579
    • AB00085937-01
    • Ethyl 3-(benzylamino)propionate, 97%
    • 23583-21-3
    • AB00085937-03
    • NS00027456
    • SY003944
    • ETHYL N-BENZYL-3-AMINOPROPIONATE
    • ALBB-033009
    • STK293206
    • MDL: MFCD00085541
    • Inchi: 1S/C12H17NO2/c1-2-15-12(14)8-9-13-10-11-6-4-3-5-7-11/h3-7,13H,2,8-10H2,1H3
    • InChI Key: HCTJHQFFNDLDPF-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCNCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 207.12600
  • Monoisotopic Mass: 207.125929
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.017 g/mL at 25 °C
  • Boiling Point: 135°C/2mmHg(lit.)
  • Flash Point: 150°C/0.2mm
  • Refractive Index: n20/D 1.504
  • PSA: 38.33000
  • LogP: 2.12030
  • Solubility: Not determined

N-Benzyl-β-alanine Ethyl Ester Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S26-S36/37/39-S61
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Storage Condition:−20°C
  • Risk Phrases:R36/38
  • Safety Term:S26;S36

N-Benzyl-β-alanine Ethyl Ester Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

N-Benzyl-β-alanine Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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£44.00 2022-03-01
Fluorochem
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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N-Benzyl-β-alanine Ethyl Ester
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¥29.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E124449-25g
N-Benzyl-β-alanine Ethyl Ester
23583-21-3 98%
25g
¥202.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E124449-5g
N-Benzyl-β-alanine Ethyl Ester
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¥44.90 2023-09-03
TRC
B232975-1g
N-Benzyl-β-alanine Ethyl Ester
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$ 55.00 2022-06-07

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